5-Oxa-8-azaspiro[2.6]nonan-7-one

• IUPAC Name: 5-oxa-8-azaspiro[2.6]nonan-7-one
• InChI: InChI=1S/C7H11NO2/c9-6-3-10-5-7(1-2-7)4-8-6/h1-5H2,(H,8,9)
• InChI Key: WSYUTQOPEVPOPT-UHFFFAOYSA-N
• Canonical SMILES: C1CC12CNC(=O)COC2
• Molecular Formula: C7H11NO2
• Molecular Weight: 141.17 g/mol

Description

5-Oxa-8-azaspiro[2.6]nonan-7-one is a chemical compound with a unique spirocyclic structure. This compound is characterized by the presence of an oxygen atom and a nitrogen atom within its spiro ring system, which contributes to its distinct chemical properties and reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Oxa-8-azaspiro[2.6]nonan-7-one typically involves the formation of the spirocyclic ring system through cyclization reactions. One common method includes the reaction of appropriate precursors under controlled conditions to form the desired spiro compound. Specific reaction conditions, such as temperature, solvent, and catalysts, play a crucial role in optimizing the yield and purity of the product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar cyclization reactions. The process is often optimized for cost-effectiveness and scalability, ensuring that the compound can be produced in sufficient quantities for various applications .

Chemical Reactions Analysis

Types of Reactions

5-Oxa-8-azaspiro[2.6]nonan-7-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various nucleophiles for substitution reactions. Reaction conditions such as temperature, pH, and solvent choice are critical for achieving the desired outcomes .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted spiro compounds .

Scientific Research Applications

5-Oxa-8-azaspiro[2.6]nonan-7-one has a wide range of applications in scientific research, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Oxa-8-azaspiro[2.6]nonan-7-one involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 5-Oxa-8-azaspiro[2.6]nonan-7-one include other spirocyclic compounds with oxygen and nitrogen atoms in their ring systems. Examples include:

• 5-Oxa-8-azaspiro[3.5]nonan-7-one
• 5-Oxa-8-azaspiro[4.5]decane-7-one

Uniqueness

What sets this compound apart is its specific ring size and the positioning of the oxygen and nitrogen atoms. These structural features contribute to its distinct chemical properties and reactivity, making it a valuable compound for various research and industrial applications .